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Compound of Interest

Compound Name: Dibutyl sulfone

Cat. No.: B146179 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the safety data and handling precautions

for dibutyl sulfone (CAS No. 598-04-9). The information is intended for researchers,

scientists, and professionals in drug development and other scientific fields who may handle

this compound. This document compiles available data on its physical and chemical properties,

toxicity, and recommended safety procedures.

Chemical and Physical Properties
Dibutyl sulfone is a white to light brown crystalline powder. Key physical and chemical

properties are summarized in the table below for easy reference.
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Property Value Source(s)

CAS Number 598-04-9 [1][2]

Molecular Formula C₈H₁₈O₂S [1][2]

Molecular Weight 178.29 g/mol [1]

Appearance
White or light brown crystalline

powder
[3]

Melting Point 43-45 °C [4]

Boiling Point 287-295 °C [4]

Flash Point
143.0 °C (289.4 °F) - closed

cup
[4]

Storage Class Combustible Solids (Class 11) [4]

Hazard Identification and GHS Classification
According to available safety data sheets, dibutyl sulfone is not classified as a hazardous

substance under OSHA's Hazard Communication Standard (29 CFR 1910.1200) or WHMIS

2015.[5][6] Therefore, it does not have mandated GHS pictograms or hazard statements.

However, it is noted as a combustible solid and may cause irritation.[4][7]

Toxicological Data
Detailed toxicological studies specifically on dibutyl sulfone are limited in publicly available

literature. Much of the available data is on the related compound, dibutyl sulfide. One key study

provides acute oral toxicity data for dibutyl sulfone in mice.

Test Species Route Value Source(s)

Approximate

Lethal Dose

(ALD)

House Mouse

(Mus musculus)
Oral >500 mg/kg [8]
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No specific LD50 or LC50 data for other species or routes of exposure for dibutyl sulfone
have been identified in the reviewed literature. Furthermore, no studies detailing the

mechanism of toxicity or specific signaling pathways associated with dibutyl sulfone were

found.

Handling Precautions and Personal Protective
Equipment (PPE)
Given its nature as a combustible solid and potential irritant, the following handling precautions

and PPE are recommended.

Engineering Controls
Work in a well-ventilated area. Good general ventilation should be sufficient to control

airborne levels.[5]

Eyewash fountains and safety showers should be readily available in the work area.[5]

Personal Protective Equipment
Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.[5]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat or other protective

clothing to prevent skin contact.[5]

Respiratory Protection: If dust is generated, a NIOSH/MSHA-approved dust respirator is

recommended.[5]

General Hygiene
Avoid contact with eyes, skin, and clothing.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

A general workflow for handling solid chemical compounds like dibutyl sulfone is illustrated

below.
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General Handling Workflow for Solid Chemicals

Preparation

Handling

Post-Handling

Review Safety Data Sheet

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a well-ventilated area

Proceed to handling

Weigh and handle the solid chemical

Avoid generating dust

Clean work area

After use

Dispose of waste according to regulations

Remove PPE and wash hands

Click to download full resolution via product page

General workflow for handling solid chemicals.
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Storage and Disposal
Storage: Keep the container tightly closed and store in a dry, cool, and well-ventilated place.

[5] Store away from oxidizing agents.[5] Dibutyl sulfone is classified as a combustible solid.

[4]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Do not allow the product to enter drains or waterways.

Accidental Release Measures
In case of a spill, shut off all sources of ignition and ventilate the area.[5] Wear appropriate

personal protective equipment.[5] For a solid spill, carefully sweep or scoop up the material and

place it into a suitable container for disposal. Avoid generating dust.

Experimental Protocols for Safety Assessment
(General)
While specific experimental protocols for the safety assessment of dibutyl sulfone are not

publicly available, the following are examples of standardized tests that would be used to

determine the toxicological profile of such a compound.

Acute Oral Toxicity - Up-and-Down Procedure (OECD
Test Guideline 425)
This method is used to determine the acute oral toxicity (LD50) of a substance.

Animal Selection: Healthy, young adult rodents (usually rats or mice) of a single sex are

used.

Dosing: A single animal is dosed with the test substance at a starting dose level selected

based on available information.

Observation: The animal is observed for signs of toxicity for a defined period (typically 14

days).
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Sequential Dosing: If the animal survives, the next animal is dosed at a higher level. If the

animal dies, the next is dosed at a lower level. This sequential process continues until the

criteria for stopping the test are met.

LD50 Calculation: The LD50 is calculated using a maximum likelihood method based on the

outcomes (survival or death) at each dose level.

The workflow for a generalized acute toxicity study is depicted below.
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Workflow for a General Acute Toxicity Study

Study Design

In-Life Phase

Data Analysis

Select Test Species and Strain

Determine Dose Levels and Route of Administration

Administer Test Substance

Begin study

Observe for Clinical Signs of Toxicity

Record Body Weight and Food Consumption

Terminal Necropsy and Tissue Collection

Histopathological Examination

Post-mortem

Statistical Analysis of Data

Determine LD50/NOAEL
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Generalized workflow for an acute toxicity study.
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Skin Irritation/Corrosion (OECD Test Guideline 404)
This test determines the potential of a substance to cause skin irritation or corrosion.

Animal Selection: A single healthy young adult albino rabbit is typically used for the initial

test.

Application: A small amount of the test substance (0.5 g for solids) is applied to a small area

of clipped skin and covered with a gauze patch.

Exposure: The substance is left in contact with the skin for a defined period (e.g., 4 hours).

Observation: The skin is observed for signs of erythema (redness) and edema (swelling) at

specific intervals after patch removal (e.g., 1, 24, 48, and 72 hours).

Scoring: The reactions are scored, and the substance is classified based on the severity and

persistence of the skin reactions.

Conclusion
Dibutyl sulfone is a combustible solid that may cause irritation. While comprehensive

toxicological data is not available, the existing information suggests that with proper handling

and the use of standard personal protective equipment, the risks associated with its laboratory

use can be effectively managed. Researchers should always consult the most up-to-date

Safety Data Sheet from their supplier before handling this or any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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